Cas no 1403387-05-2 (methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate)
1403387-05-2 structure
Product Name:methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate
CAS No:1403387-05-2
MF:C9H8BrClO4S
MW:327.58
MDL:MFCD28954089
CID:5520556
PubChem ID:90150774
Update Time:2024-11-06
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate
- methyl2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate
- G63229
- SCHEMBL15709728
- AKAHSAYSSDOQBJ-UHFFFAOYSA-N
- Methyl 2-(5-bromo-2-(chlorosulfonyl)phenyl)acetate
- EN300-215387
- 1403387-05-2
- methyl 2-(5-bromo-2-chlorosulfonylphenyl)acetate
-
- MDL: MFCD28954089
- Inchi: 1S/C9H8BrClO4S/c1-15-9(12)5-6-4-7(10)2-3-8(6)16(11,13)14/h2-4H,5H2,1H3
- InChI Key: AKAHSAYSSDOQBJ-UHFFFAOYSA-N
- SMILES: C1(CC(OC)=O)=CC(Br)=CC=C1S(Cl)(=O)=O
Computed Properties
- Exact Mass: 325.90152g/mol
- Monoisotopic Mass: 325.90152g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 68.8Ų
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M294593-10mg |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M294593-50mg |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M294593-100mg |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-215387-1g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 1g |
$743.0 | 2023-09-16 | |
| Enamine | EN300-215387-5g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 5g |
$2152.0 | 2023-09-16 | |
| Enamine | EN300-215387-10g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 10g |
$3191.0 | 2023-09-16 | |
| Enamine | EN300-215387-0.05g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 0.05g |
$174.0 | 2023-09-16 | |
| Enamine | EN300-215387-0.1g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 0.1g |
$257.0 | 2023-09-16 | |
| Enamine | EN300-215387-0.25g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 0.25g |
$367.0 | 2023-09-16 | |
| Enamine | EN300-215387-0.5g |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate |
1403387-05-2 | 95% | 0.5g |
$579.0 | 2023-09-16 |
methyl 2-[5-bromo-2-(chlorosulfonyl)phenyl]acetate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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